Cas no 1558927-10-8 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1558927-10-8
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD16996009
• CID: 4776752
• Update Time: 2026-02-26

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• MB19647
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-PYRROLO[3,2-B]PYRIDINE
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine

• MDL： MFCD16996009
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)9-8-16-10-6-5-7-15-11(9)10/h5-8,16H,1-4H3
• InChI Key： GXWUKWMFSGHGOQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CNC3C=CC=NC2=3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Topological Polar Surface Area: 47.1

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine

Comprehensive Overview of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1558927-10-8)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1558927-10-8) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of dioxaborolane derivatives, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the pyrrolopyridine scaffold further enhances its versatility, making it a valuable building block for drug discovery and advanced material design.

In recent years, the demand for boronic acid derivatives like 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine has surged due to their pivotal role in targeted drug delivery systems and bioconjugation strategies. Researchers are particularly interested in its potential applications in cancer therapeutics, where boron-containing compounds are explored for boron neutron capture therapy (BNCT). Additionally, its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs) and fluorescent probes, aligning with the growing trend of smart materials in nanotechnology.

The synthesis of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine typically involves palladium-catalyzed borylation of the corresponding halide precursor, a method praised for its high yield and mild reaction conditions. Its stability under ambient conditions and solubility in common organic solvents further contribute to its practicality in laboratory settings. These attributes address frequently searched queries such as "how to handle boron reagents safely" and "best practices for Suzuki coupling reactions," reflecting the compound's relevance in both academic and industrial workflows.

From a structural perspective, the tetramethyl dioxaborolane moiety in this compound acts as a protecting group for boronic acids, mitigating issues like protodeboronation and oxidation. This feature is critical for researchers troubleshooting low-yield coupling reactions, a common topic in online forums. Meanwhile, the 1H-pyrrolo[3,2-b]pyridine core is a privileged structure in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. Such dual functionality positions this compound as a multifunctional reagent, bridging gaps between small-molecule synthesis and biophysical studies.

Environmental and regulatory considerations are also paramount. Unlike some hazardous boron compounds, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine is classified as non-toxic under standard handling protocols, addressing concerns about green chemistry and sustainable lab practices. Its compatibility with microwave-assisted synthesis further reduces energy consumption, resonating with the eco-conscious research movement. These aspects align with trending searches like "green alternatives for cross-coupling reactions" and "benign solvents for organoboron chemistry."

In conclusion, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1558927-10-8) exemplifies the convergence of synthetic utility, biomedical potential, and environmental compatibility. Its multifaceted applications—from drug development to advanced material engineering—underscore its importance in contemporary scientific endeavors. As interest in precision medicine and functional materials grows, this compound is poised to remain a keystone reagent in cutting-edge research.